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Compound of Interest

Compound Name: Oudenone

Cat. No.: B1219345 Get Quote

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. For researchers and professionals in drug development, handling

and disposing of compounds like Oudenone requires adherence to strict protocols to mitigate

risks. This guide provides essential information and a step-by-step operational plan for the safe

disposal of Oudenone, grounded in established best practices for hazardous waste

management.

Key Chemical and Safety Data for Oudenone
While specific, detailed disposal instructions for Oudenone are not readily available in public

resources, its known chemical properties and the general principles of handling laboratory

chemicals can inform a safe disposal strategy. The following table summarizes key data for

Oudenone.[1][2][3][4]
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Property Data Reference

Chemical Name

2-[(5S)-5-Propyloxolan-2-

ylidene]cyclopentane-1,3-

dione

[3]

CAS Number 31323-50-9 [2][3]

Molecular Formula C₁₂H₁₆O₃ [2][3][4]

Molar Mass 208.25 g/mol [2][3][4]

Appearance

Not explicitly stated, general

for similar compounds: solid

form.

General laboratory chemical

information.

Primary Hazard

For R&D use only. Not for

medicinal, household or other

use.

[2]

Personal Protective Equipment

(PPE)

Chemical impermeable gloves,

lab coat, safety goggles.
[2]

First Aid Measures

Move to fresh air if inhaled;

wash with soap and water on

skin contact; rinse eyes with

pure water for at least 15

minutes; rinse mouth with

water if ingested and seek

immediate medical attention.

[2]

Extinguishing Media

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam.

[2]

Step-by-Step Oudenone Disposal Protocol
The following protocol is a general guideline based on best practices for the disposal of

hazardous chemical waste. Crucially, all laboratory personnel must consult their institution's

Environmental Health and Safety (EHS) department for specific protocols and to ensure

compliance with local, state, and federal regulations.[5][6]
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1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling Oudenone waste, ensure you are wearing appropriate PPE, including a lab

coat, safety goggles, and chemical-resistant gloves.[5]

Conduct all waste handling and segregation activities within a well-ventilated area, such as a

chemical fume hood.[5]

2. Waste Segregation:

Do not mix Oudenone waste with other chemical waste streams unless explicitly permitted

by your institution's EHS guidelines.[5]

Collect Oudenone waste in a designated, properly labeled, and sealed waste container.[5]

3. Container Labeling:

The waste container must be clearly labeled as "Hazardous Waste."

The label should include the chemical name "Oudenone," its CAS number (31323-50-9),

and any relevant hazard pictograms.[5]

4. Waste Accumulation:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

This area should be secure and away from general laboratory traffic.[5]

5. Disposal Request and Collection:

Once the waste container is full or no longer needed, submit a chemical waste pickup

request to your institution's EHS department.

Do not attempt to dispose of Oudenone down the drain or in the regular trash.[5][6]

Your EHS department will arrange for the collection of the waste by a licensed hazardous

waste disposal company.[5]
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6. Accidental Release Measures:

In case of a spill, avoid dust formation and breathing vapors, mist, or gas.[2]

Ensure adequate ventilation and remove all sources of ignition.[2]

Evacuate personnel to a safe area.[2]

Collect the spillage for disposal in a suitable, closed container.[2]

Prevent the chemical from entering drains, as discharge into the environment must be

avoided.[2]

Oudenone Disposal Workflow
The following diagram illustrates the logical steps and decision-making process for the proper

disposal of Oudenone waste in a laboratory setting.
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Caption: Oudenone Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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